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Compound of Interest

Compound Name: 2,5-Dinitrotoluene

Cat. No.: B008417 Get Quote

An In-depth Technical Guide to 2,5-Dinitrotoluene

This technical guide provides a comprehensive overview of 2,5-Dinitrotoluene, focusing on its

chemical identity, molecular structure, physical and chemical properties, and relevant

experimental protocols. This document is intended for researchers, scientists, and

professionals in drug development and related fields.

Chemical Identity and Molecular Structure
2,5-Dinitrotoluene, with the CAS number 619-15-8, is an organic compound belonging to the

dinitrotoluene family.[1][2][3][4][5][6][7] Its IUPAC name is 2-methyl-1,4-dinitrobenzene.[2][7]

The molecular formula for this compound is C7H6N2O4.[2][4][7][8]

The molecular structure of 2,5-Dinitrotoluene consists of a benzene ring substituted with a

methyl group and two nitro groups at positions 2 and 5.

Table 1: Chemical Identifiers for 2,5-Dinitrotoluene
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Identifier Value

CAS Number 619-15-8[1][2][3][4][5][6][7]

IUPAC Name 2-methyl-1,4-dinitrobenzene[2][7]

Chemical Formula C7H6N2O4[2][4][7][8]

Molecular Weight 182.14 g/mol [1][4][7][8]

SMILES
Cc1cc(ccc1--INVALID-LINK--=O)--INVALID-

LINK--=O[8][9]

InChIKey KZBOXYKTSUUBTO-UHFFFAOYSA-N[4][8]

EC Number 210-581-4[2][3][4]

UN Number 3454[3][10]

Physicochemical Properties
2,5-Dinitrotoluene is a yellow-to-orange-yellow crystalline solid with a characteristic odor.[1][3]

[10] It is combustible and can form explosive mixtures in the air when in a finely dispersed form.

[3] It has limited solubility in water but is soluble in ethanol and very soluble in carbon disulfide.

[7][10]

Table 2: Physical and Chemical Properties of 2,5-Dinitrotoluene
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Property Value

Physical State
Yellow-to-orange-yellow crystalline solid[1][3]

[10]

Melting Point 50.33°C to 52.5°C[10][11]

Boiling Point Approximately 284°C to 320.51°C[10][11]

Density 1.282 g/cm³ at 111°C[10][11]

Vapor Pressure 0.0005 mm Hg at 25°C[10]

Vapor Density 6.3 (air = 1)[1][10]

Water Solubility Limited[7]

LogP 1.94 to 2.03[4][10]

Flash Point 207°C (closed cup)[3]

Experimental Protocols
Synthesis of 2,5-Dinitrotoluene
The synthesis of 2,5-Dinitrotoluene is typically achieved through the nitration of toluene. It is

important to note that this process yields a mixture of dinitrotoluene isomers, with the 2,5-

isomer being a minor component.

General Protocol for Nitration of Toluene:

Reagents: Toluene, concentrated nitric acid, concentrated sulfuric acid, ice, a suitable

solvent for extraction (e.g., cyclohexane), saturated sodium bicarbonate solution, and a

drying agent (e.g., anhydrous sodium sulfate).

Procedure:

A nitrating mixture is prepared by carefully adding concentrated sulfuric acid to an equal

volume of concentrated nitric acid, with cooling in an ice bath to manage the exothermic

reaction.
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Toluene is cooled to a temperature between 0 and 10°C in a separate reaction vessel.

The chilled nitrating mixture is added dropwise to the toluene under vigorous stirring,

ensuring the reaction temperature does not exceed 10°C.

Following the complete addition of the nitrating mixture, the reaction is allowed to proceed

for several hours at room temperature with continuous stirring.

The reaction mixture is then quenched by pouring it over a significant amount of crushed

ice.

The organic layer, containing the dinitrotoluene isomers, is separated. It is then washed

sequentially with water, a saturated solution of sodium bicarbonate to neutralize any

remaining acid, and a final water wash.

The washed organic layer is dried using an anhydrous drying agent like sodium sulfate.

If an extraction solvent was used, it is removed via distillation.

The resulting isomeric mixture requires further purification, such as fractional

crystallization or column chromatography, to isolate the 2,5-Dinitrotoluene isomer.

Analytical Methods
Several analytical techniques can be employed for the detection and quantification of 2,5-
Dinitrotoluene in various matrices.

High-Performance Liquid Chromatography (HPLC) for Analysis in Water:

Instrumentation: An HPLC system equipped with a reverse-phase column (e.g., C18) and a

UV detector.

Mobile Phase: A mixture of acetonitrile and water, often with a small amount of acidifier like

phosphoric or formic acid.[4]

Procedure:

Water samples are filtered to remove any suspended particles.
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A specific volume of the prepared sample is injected into the HPLC system.

The separation of components is achieved through elution with the mobile phase.

2,5-Dinitrotoluene is detected by its UV absorbance at a characteristic wavelength.

Quantification is performed by comparing the peak area of the sample to a calibration

curve generated from standards of known concentrations.[4]

NIOSH Method for Dinitrotoluene in Air:

Sampling: Air is drawn through a sampling train which includes a filter and a bubbler

containing ethylene glycol.[10]

Sample Preparation: The filter and the contents of the bubbler are extracted with a suitable

solvent.[10]

Analysis: The extract is analyzed using Gas Chromatography (GC) with a detector such as

an Electron Capture Detector (ECD), or by HPLC with a UV detector.[10]

Quantification: The concentration is determined by comparing the instrument's response to a

calibration curve.[10]

Visualizations
Metabolic Pathway of 2,5-Dinitrotoluene
The metabolic reduction of 2,5-Dinitrotoluene in microorganisms like Escherichia coli

proceeds through intermediate steps.[10]

Metabolic Pathway of 2,5-Dinitrotoluene in E. coli

2,5-Dinitrotoluene HydroxylaminonitrotolueneReduction MonoaminonitrotolueneReduction

Click to download full resolution via product page

Caption: Metabolic reduction of 2,5-Dinitrotoluene.
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Analytical Workflow
The following diagram illustrates a typical workflow for the analysis of 2,5-Dinitrotoluene in an

air sample based on established methodologies.

Analytical Workflow for 2,5-Dinitrotoluene in Air

1. Sampling

2. Sample Preparation

3. Analysis

4. Quantification

Air Sample

Filter

Bubbler (Ethylene Glycol)

Solvent Extraction

GC-ECD or HPLC-UV

Calibration Curve

Click to download full resolution via product page

Caption: Workflow for air sample analysis.
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Safety and Hazard Information
2,5-Dinitrotoluene is a hazardous substance with significant health and environmental risks. It

is classified as toxic if swallowed, in contact with skin, or if inhaled.[10][12] It is also suspected

of causing genetic defects, cancer, and reproductive toxicity.[10][12]

Table 3: GHS Hazard Classification for 2,5-Dinitrotoluene

Hazard Class GHS Pictogram Hazard Statement

Acute Toxicity (Oral, Dermal,

Inhalation)
alt text

H301: Toxic if swallowedH311:

Toxic in contact with skinH331:

Toxic if inhaled

Germ Cell Mutagenicity alt text
H341: Suspected of causing

genetic defects

Carcinogenicity alt text H350: May cause cancer

Reproductive Toxicity alt text
H361: Suspected of damaging

fertility or the unborn child

Specific Target Organ Toxicity

(Repeated Exposure)
alt text

H373: May cause damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment
alt text

H410: Very toxic to aquatic life

with long lasting effects

GHS Hazard Communication
The Globally Harmonized System (GHS) provides a standardized way to communicate the

hazards of chemical products.

Caption: GHS hazard communication overview.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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